Cas no 42959-40-0 (2-chloro-5-hydroxypyridine-3-carboxylic acid)

2-chloro-5-hydroxypyridine-3-carboxylic acid is a versatile organic compound with significant applications in medicinal chemistry. Its unique structure, featuring a chlorinated pyridine ring with a carboxylic acid and hydroxyl group, enables it to act as a building block in the synthesis of various pharmaceuticals. The compound's hydrophilic and lipophilic properties contribute to its effectiveness in drug design, particularly for targeting specific cellular processes. Its stability and reactivity make it a valuable tool in research and development.

2-chloro-5-hydroxypyridine-3-carboxylic acid structure

42959-40-0 structure

Product Name:2-chloro-5-hydroxypyridine-3-carboxylic acid

CAS No:42959-40-0

MF:C₆H₄ClNO₃

MW:173.553860664368

MDL:MFCD09757509

CID:325312

Update Time:2025-07-23

2-chloro-5-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-hydroxynicotinic acid
- 2-chloro-5-hydroxypyridine-3-carboxylic acid
- 3-Pyridinecarboxylicacid, 2-chloro-5-hydroxy-
- AK112903
- 5941AB
- FCH1154761
- AX8073190
- ST24040373
- MDL： MFCD09757509
- Inchi： 1S/C6H4ClNO3/c7-5-4(6(10)11)1-3(9)2-8-5/h1-2,9H,(H,10,11)
- InChI Key： OKIASDFNVMJNDT-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O)=CC(=CN=1)O

Computed Properties

Exact Mass: 172.98802
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 164
Topological Polar Surface Area: 70.4

Experimental Properties

Density: 1.643
Boiling Point: 530.1°C at 760 mmHg
Flash Point: 274.4°C
Refractive Index: 1.64
PSA: 70.42

2-chloro-5-hydroxypyridine-3-carboxylic acid Security Information

Hazard Statement： H302-H315-H319-H332-H335
Storage Condition：Inert atmosphere,2-8°C

2-chloro-5-hydroxypyridine-3-carboxylic acid Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KC473-200mg	2-chloro-5-hydroxypyridine-3-carboxylic acid	42959-40-0	95+%	200mg	952.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KC473-50mg	2-chloro-5-hydroxypyridine-3-carboxylic acid	42959-40-0	95+%	50mg	380.0CNY	2021-08-04
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